1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one

• IUPAC Name: 1-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one
• InChI: InChI=1S/C14H17N3O2/c1-15-11-6-2-3-7-12(11)17(14(15)19)10-13(18)16-8-4-5-9-16/h2-3,6-7H,4-5,8-10H2,1H3
• InChI Key: OLGPJAVUVWBPIR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CC(=O)N3CCCC3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one, also known as MPEB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPEB belongs to the class of benzimidazolone compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one involves its binding to the glutamate receptor subtype 5 (GluR5). 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one acts as a positive allosteric modulator of GluR5, enhancing the receptor's response to glutamate. This leads to an increase in the activity of the receptor and the modulation of downstream signaling pathways. 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has also been shown to inhibit nitric oxide synthase, leading to a decrease in the production of nitric oxide and the modulation of downstream signaling pathways.
Biochemical and Physiological Effects:
1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been shown to enhance long-term potentiation, a process that is important for learning and memory. 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has also been shown to modulate the release of neurotransmitters such as dopamine and serotonin, leading to changes in behavior. In addition, 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has been shown to exhibit neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well-understood. 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one is also relatively easy to synthesize, making it readily available for use in experiments. However, there are also some limitations to the use of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one in lab experiments. It has been shown to exhibit some toxicity at high concentrations, and its effects may be dependent on the specific experimental conditions used.

Future Directions

There are several future directions for research on 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one. One area of interest is the development of more potent and selective GluR5 modulators. Another area of interest is the investigation of the potential therapeutic applications of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. In addition, further research is needed to fully understand the biochemical and physiological effects of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one and its mechanism of action.

Synthesis Methods

The synthesis of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one involves the reaction of 2-aminobenzimidazole with ethyl acetoacetate to form 3-ethyl-1-methyl-2,3-dihydro-1H-benzimidazol-2-one. This intermediate is then reacted with pyrrolidine-2,5-dione to form 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one. The synthesis of 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has been well-documented in the literature, and various modifications to the synthesis method have been reported.

Scientific Research Applications

1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including the modulation of glutamate receptors, the inhibition of nitric oxide synthase, and the enhancement of long-term potentiation. 1-Methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-one has also been investigated for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.